Ethyl 2-[6-nitro-2-(2-oxochromene-3-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
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Description
Ethyl 2-[6-nitro-2-(2-oxochromene-3-carbonyl)imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C21H15N3O7S and its molecular weight is 453.43. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Methods
Researchers have developed efficient one-pot synthesis methods for compounds with similar structures. For instance, ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates were synthesized via a reaction involving 2H-3-chromenecarbaldehydes, glycine ethyl ester hydrochloride, and mercaptoacetic acid, showcasing an innovative approach to compound synthesis in organic chemistry (Reddy & Krupadanam, 2010).
Catalysis and Reaction Mechanisms
A study explored the catalytic effects of Ni(NO3)2.6H2O in the synthesis of novel ethyl 2-((1H-benzo[d]imidazol-2-ylamino)(Aryl)methylthio) acetates, demonstrating the catalyst's role in enhancing reaction efficiency and yields (Mobinikhaledi, Foroughifar, & Kalhor, 2009).
Molecular Structure and Crystallography
The crystal structure and molecular interactions of similar compounds have been analyzed, providing insights into their physical and chemical properties. For example, the study on benzyl 2,6-dihydroxy-3-nitrobenzoate detailed its crystal structure, highlighting the importance of intra- and intermolecular hydrogen bonds in stabilizing the crystal structure (Sonar, Venkatraj, Parkin, & Crooks, 2007).
Sensor Applications
Research into the development of chemosensors has led to the creation of compounds capable of detecting specific ions. A study on a benzothiazole-based receptor showcased its utility in selectively sensing Cu2+ and Hg2+ ions in semi-aqueous media, underscoring the potential of similar compounds in environmental monitoring and analytical chemistry (Wagh, Kuwar, Sahoo, Gallucci, & Dalal, 2015).
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor properties of thiazole derivatives have been extensively studied. A particular focus has been on synthesizing new derivatives with enhanced biological activities. For instance, derivatives synthesized from ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate showed significant antitumor activities against various cancer cell lines, highlighting the therapeutic potential of these compounds (Mohareb & Gamaan, 2018).
Properties
IUPAC Name |
ethyl 2-[6-nitro-2-(2-oxochromene-3-carbonyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O7S/c1-2-30-18(25)11-23-15-8-7-13(24(28)29)10-17(15)32-21(23)22-19(26)14-9-12-5-3-4-6-16(12)31-20(14)27/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXFOXOFHIYZBPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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